Cas no 153566-98-4 (2-(piperidin-4-yl)acetonitrile hydrochloride)

• Product Name: 2-(piperidin-4-yl)acetonitrile hydrochloride
• CAS No: 153566-98-4
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• MDL: MFCD12026392
• CID: 859786
• PubChem ID: 49759129
• Update Time: 2025-08-02

2-(piperidin-4-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)acetonitrile hydrochloride
• 2-(4-Piperidyl)acetonitrile hydrochloride
• 4-Piperidineacetonitrile, hydrochloride
• FT-0684980
• PIPERIDIN-4-YLACETONITRILE HYDROCHLORIDE
• RP08891
• SureCN1978311
• 4-piperidinylacetonitrile hydrochloride
• 2-(Piperidin-4-yl)acetonitrile, hydrochloride
• ZMGVIBYONJXGRF-UHFFFAOYSA-N
• 4777AD
• NE49295
• 2-piperidin-4-ylacetonitrile hydrochloride
• (Piperidin-4-yl)acetonitrile--hydrogen chloride (1/1)
• W-205746
• F52566
• AS-10284
• SY148451
• EN300-127534
• 2-piperidin-4-ylacetonitrile;hydrochloride
• DB-063990
• F2147-2294
• Z1642389481
• SCHEMBL1978311
• AKOS015949475
• 153566-98-4
• 2-PIPERIDIN-4-YLACETONITRILE;HCL
• SB41119
• 2-(piperidin-4-yl)acetonitrilehydrochloride
• CS-W001451
• MFCD12026392
• 2-(Piperidin-4-yl)acetonitrile HCl
• DTXSID60678022
• C7H13ClN2
• 4-Piperidineacetonitrile Hydrochloride
• 2-(piperidin-4-yl)acetonitrile hydrochloride

• MDL： MFCD12026392
• Inchi： 1S/C7H12N2.ClH/c8-4-1-7-2-5-9-6-3-7;/h7,9H,1-3,5-6H2;1H
• InChI Key： ZMGVIBYONJXGRF-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC#N)CC1

Computed Properties

• Exact Mass: 160.0767261g/mol
• Monoisotopic Mass: 160.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(piperidin-4-yl)acetonitrile hydrochloride

2-(Piperidin-4-yl)Acetonitrile Hydrochloride: A Comprehensive Overview

CAS No. 153566-98-4, commonly referred to as 2-(piperidin-4-yl)acetonitrile hydrochloride, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 2-(piperidin-4-yl)acetonitrile, which belongs to the class of acetonitriles with a piperidine substituent. The molecule's structure consists of a piperidine ring, a four-membered nitrogen-containing ring, attached to an acetonitrile group (CH₂CN), forming a unique chemical entity with diverse applications.

The synthesis of 2-(piperidin-4-yl)acetonitrile hydrochloride involves a multi-step process, often starting with the preparation of the piperidine derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of catalytic asymmetric synthesis to enhance the yield and purity of the product. These methods not only improve the overall synthesis process but also pave the way for large-scale production, making it more accessible for various applications.

In terms of pharmacological properties, 2-(piperidin-4-yl)acetonitrile hydrochloride has demonstrated potential as a bioactive molecule. Studies have shown that it exhibits moderate activity against certain enzymes and cellular targets, making it a candidate for further drug development. Recent research has focused on its ability to modulate ion channels, particularly voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. These findings suggest that the compound could be developed into a therapeutic agent with novel mechanisms of action.

Beyond pharmacology, 2-(piperidin-4-yl)acetonitrile hydrochloride has also found applications in materials science. Its unique structure allows it to act as a building block for more complex molecules, including polymers and dendrimers. For example, scientists have utilized this compound to synthesize stimuli-responsive materials that can change their properties in response to external conditions such as temperature or pH. These materials hold promise for applications in drug delivery systems and sensors.

The safety profile of 2-(piperidin-4-yl)acetonitrile hydrochloride is another area of active research. Preclinical studies have been conducted to assess its toxicity and biocompatibility. Results indicate that while the compound shows low acute toxicity, long-term effects require further investigation. Regulatory agencies have emphasized the importance of thorough safety assessments before considering this compound for clinical use.

In conclusion, CAS No. 153566-98-4, or 2-(piperidin-4-yl)acetonitrile hydrochloride, represents a versatile chemical entity with potential across multiple disciplines. Its synthesis methods continue to evolve, driven by advancements in catalytic chemistry. Its pharmacological activity suggests promising therapeutic applications, particularly in areas involving ion channel modulation. Additionally, its role as a building block in materials science highlights its versatility beyond traditional pharmaceutical uses.